Cas no 85753-49-7 (5,6-Dehydroisolupanine)

• Product Name: 5,6-Dehydroisolupanine
• CAS No: 85753-49-7
• MF: C₁₅H₂₃N₂O
• MW: 247.355923891068
• CID: 6767116
• Update Time: 2024-03-03

5,6-Dehydroisolupanine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dehydroisolupanine

• Inchi： 1S/C15H23N2O/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11/h7,11-14H,1-6,8-10H2/q+1/t11-,12-,13-,14+/m1/s1
• InChI Key： XXOMEDMSRRILRG-SYQHCUMBSA-N
• SMILES： C1(N2C[C@@H]3[C@@H]4[N+](=CCCC4)C[C@H]([C@@H]2CCC1)C3)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• XLogP3: 1.222

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids